Cas no 899906-11-7 (N-benzyl-6-{2,4-dioxo-1-(phenylcarbamoyl)methyl-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}hexanamide)

• Product Name: N-benzyl-6-{2,4-dioxo-1-(phenylcarbamoyl)methyl-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}hexanamide
• CAS No: 899906-11-7
• MF: C₂₇H₃₀N₄O₄S
• MW: 506.616505146027
• CID: 6229415
• PubChem ID: 73888092
• Update Time: 2025-10-30

N-benzyl-6-{2,4-dioxo-1-(phenylcarbamoyl)methyl-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}hexanamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-6-{2,4-dioxo-1-(phenylcarbamoyl)methyl-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}hexanamide
• 899906-11-7

• Inchi： 1S/C27H30N4O4S/c32-23(28-18-20-10-4-1-5-11-20)14-8-3-9-16-30-26(34)25-22(15-17-36-25)31(27(30)35)19-24(33)29-21-12-6-2-7-13-21/h1-2,4-7,10-13,15,17,22,25H,3,8-9,14,16,18-19H2,(H,28,32)(H,29,33)
• InChI Key： OIICPPDKKQNIEV-UHFFFAOYSA-N
• SMILES： S1C=CC2C1C(N(CCCCCC(NCC1C=CC=CC=1)=O)C(N2CC(NC1C=CC=CC=1)=O)=O)=O

Computed Properties

• Exact Mass: 506.19877662g/mol
• Monoisotopic Mass: 506.19877662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 124Ų

Additional information on N-benzyl-6-{2,4-dioxo-1-(phenylcarbamoyl)methyl-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}hexanamide

Introduction to N-benzyl-6-{2,4-dioxo-1-(phenylcarbamoyl)methyl-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}hexanamide (CAS No. 899906-11-7)

N-benzyl-6-{2,4-dioxo-1-(phenylcarbamoyl)methyl-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}hexanamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 899906-11-7, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of this compound is highly intricate, featuring a hexanamide backbone that is further functionalized with a thieno[3,2-d]pyrimidine core. The presence of a 2,4-dioxo group and a phenylcarbamoyl moiety adds additional layers of complexity, which are often associated with enhanced biological activity. These structural elements are critical in determining the compound's interactions with biological targets and its overall pharmacological profile.

Recent advancements in chemical biology and medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The thieno[3,2-d]pyrimidine scaffold is particularly noteworthy due to its presence in several bioactive molecules that have shown efficacy in preclinical studies. The incorporation of this motif into the structure of N-benzyl-6-{2,4-dioxo-1-(phenylcarbamoyl)methyl-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}hexanamide suggests that it may possess similar or even improved pharmacological properties.

The benzyl group attached to the hexanamide moiety is another key feature that warrants further investigation. Benzyl groups are commonly used in pharmaceutical chemistry to enhance solubility and metabolic stability. In this context, the benzyl substitution may play a crucial role in modulating the compound's pharmacokinetic properties, thereby influencing its overall therapeutic potential.

Current research in the field of drug discovery increasingly emphasizes the need for multifunctional compounds that can target multiple pathways or receptors simultaneously. The complex architecture of N-benzyl-6-{2,4-dioxo-1-(phenylcarbamoyl)methyl-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}hexanamide positions it as a candidate for such an approach. The combination of different pharmacophoric elements within its structure may enable it to interact with multiple biological targets, potentially leading to synergistic effects that enhance therapeutic outcomes.

One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. For instance, thienopyrimidine derivatives have been extensively studied for their antiviral and anticancer properties. The specific modifications present in N-benzyl-6-{2,4-dioxo-1-(phenylcarbamoyl)methyl-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}hexanamide may confer additional advantages over existing analogs by improving binding affinity or reducing off-target effects.

In vitro studies have already begun to explore the biological activity of this compound. Initial results suggest that it may exhibit significant potential as an inhibitor of certain enzymes or receptors involved in disease pathways. These findings are particularly encouraging given the growing body of evidence indicating that targeted inhibition can lead to more effective and safer treatments.

The synthesis of this compound presents unique challenges due to its complex structure. However， recent advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as multi-step organic synthesis combined with computational modeling have enabled chemists to design and optimize structures like N-benzyl-6-{2,4-dioxo-1-(phenylcarbamoyl)methyl-1H,2H,3H,